Dipotassium;methanolate
Description
Dipotassium methanolate (hypothetical formula: K₂(CH₃O)₂) is an alkali metal alkoxide derived from methanol. Alkali metal methanolates are strong bases, typically hygroscopic, and reactive with water, producing methanol and the corresponding hydroxide (e.g., KOH for dipotassium methanolate). These compounds are used in organic synthesis, catalysis, and specialty chemical applications .
Properties
IUPAC Name |
dipotassium;methanolate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2CH3O.2K/c2*1-2;;/h2*1H3;;/q2*-1;2*+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAFALNROUDBJQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[O-].C[O-].[K+].[K+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6K2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Chemical Structure and Formula
- Dipotassium Methanolate: Hypothesized as K₂(CH₃O)₂, containing two potassium ions bound to methanolate anions (CH₃O⁻).
- Sodium Methanolate (CH₃ONa): A monovalent sodium salt of methanolate, widely used as a catalyst in pharmaceuticals and biodiesel production .
- Dipotassium Phosphate (K₂HPO₄) : A phosphate salt with two potassium ions; used as a buffering agent in food and pharmaceuticals .
- Dipotassium Sulfate (K₂SO₄) : A sulfate salt employed in fertilizers due to its high potassium content .
Table 1: Structural Comparison
Physical Properties
- Dipotassium Methanolate: Likely a white, hygroscopic solid or liquid (if stabilized in methanol). Expected to decompose upon exposure to moisture.
- Sodium Methanolate: Exists as a colorless or yellowish liquid in methanol; decomposes in water to NaOH and methanol .
- Dipotassium Phosphate : White crystalline powder, freely soluble in water, melting point 151.5–154°C (with decomposition) .
- Dipotassium Sulfate : Colorless crystals, melting point 1069°C, highly water-soluble .
Table 2: Physical Properties
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